4-oxo-6-(((5-(thiophene-2-carboxamido)-1,3,4-thiadiazol-2-yl)thio)methyl)-4H-pyran-3-yl 9H-xanthene-9-carboxylate

• IUPAC Name: [4-oxo-6-[[5-(thiophene-2-carbonylamino)-1,3,4-thiadiazol-2-yl]sulfanylmethyl]pyran-3-yl] 9H-xanthene-9-carboxylate
• InChI: InChI=1S/C27H17N3O6S3/c31-18-12-15(14-38-27-30-29-26(39-27)28-24(32)22-10-5-11-37-22)34-13-21(18)36-25(33)23-16-6-1-3-8-19(16)35-20-9-4-2-7-17(20)23/h1-13,23H,14H2,(H,28,29,32)
• InChI Key: BGKMPKNFNCZSIV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(C3=CC=CC=C3O2)C(=O)OC4=COC(=CC4=O)CSC5=NN=C(S5)NC(=O)C6=CC=CS6
• Molecular Formula: C27H17N3O6S3
• Molecular Weight: 575.6 g/mol

Description

4-oxo-6-(((5-(thiophene-2-carboxamido)-1,3,4-thiadiazol-2-yl)thio)methyl)-4H-pyran-3-yl 9H-xanthene-9-carboxylate is a useful research compound. Its molecular formula is C27H17N3O6S3 and its molecular weight is 575.63. The purity is usually 95%.
BenchChem offers high-quality 4-oxo-6-(((5-(thiophene-2-carboxamido)-1,3,4-thiadiazol-2-yl)thio)methyl)-4H-pyran-3-yl 9H-xanthene-9-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-oxo-6-(((5-(thiophene-2-carboxamido)-1,3,4-thiadiazol-2-yl)thio)methyl)-4H-pyran-3-yl 9H-xanthene-9-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Reactivity

Research has demonstrated various methods for synthesizing thiophene-based compounds, emphasizing the diversity in functionalization and structural modification to achieve desired properties. For instance, Kanwal et al. (2022) synthesized pyrazole-thiophene-based amide derivatives through different methodologies, showcasing the compounds' non-linear optical (NLO) properties and their potential in electronic and photonic applications (Kanwal et al., 2022). Similarly, Sahu et al. (2015) reported on the efficient synthesis of tetrasubstituted thiophenes, highlighting the utility of thiophene derivatives in synthesizing complex molecules for various research applications (Sahu et al., 2015).

Biological Applications

Thiophene derivatives have been explored for their biological activities, including antimicrobial and anti-inflammatory properties. Isloor et al. (2010) synthesized new benzo[b]thiophene derivatives and evaluated them for antibacterial, antifungal, and anti-inflammatory activities, indicating their potential in developing new therapeutics (Isloor et al., 2010).

Material Science Applications

Thiophene-based compounds are also significant in material science, particularly in the development of electrochromic materials and polymers for photovoltaic applications. Chen et al. (2010) synthesized bridged bithiophene-based conjugated polymers, which were analyzed for their photovoltaic applications, underscoring the importance of thiophene derivatives in renewable energy research (Chen et al., 2010).